1-(2-fluorobenzoyl)-N-isopropyl-4-piperidinecarboxamide

• IUPAC Name: 1-(2-fluorobenzoyl)-N-propan-2-ylpiperidine-4-carboxamide
• InChI: InChI=1S/C16H21FN2O2/c1-11(2)18-15(20)12-7-9-19(10-8-12)16(21)13-5-3-4-6-14(13)17/h3-6,11-12H,7-10H2,1-2H3,(H,18,20)
• InChI Key: YWKYLPTZYMFDGE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)C1CCN(CC1)C(=O)C2=CC=CC=C2F
• Molecular Formula: C16H21FN2O2
• Molecular Weight: 292.35 g/mol

Description

1-(2-fluorobenzoyl)-N-isopropyl-4-piperidinecarboxamide, also known as FUB-APINACA, is a synthetic cannabinoid compound that has gained attention in recent years due to its potential use in scientific research. This compound belongs to the class of indazole-based synthetic cannabinoids, which are often used as chemical probes to study the endocannabinoid system in the human body.

Mechanism of Action

1-(2-fluorobenzoyl)-N-isopropyl-4-piperidinecarboxamide acts as a potent agonist of CB1 and CB2 receptors, which are part of the endocannabinoid system. This system plays a key role in regulating a range of physiological processes, including pain sensation, appetite, mood, and immune function. By interacting with these receptors, this compound can modulate these processes and produce a range of effects on the body.
Biochemical and Physiological Effects:
This compound has been shown to produce a range of effects on the body, including analgesia, sedation, and hypothermia. This compound has also been shown to have anti-inflammatory and immunomodulatory effects, which may have potential therapeutic applications in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(2-fluorobenzoyl)-N-isopropyl-4-piperidinecarboxamide in scientific research is its potent and selective activity on CB1 and CB2 receptors, which allows for precise modulation of the endocannabinoid system. However, one limitation of using this compound is its high potency, which can make it difficult to control dosages and avoid potential side effects.

Future Directions

There are several potential future directions for research involving 1-(2-fluorobenzoyl)-N-isopropyl-4-piperidinecarboxamide. One area of interest is the development of new synthetic cannabinoids with improved pharmacological properties and reduced side effects. Another area of interest is the investigation of the potential therapeutic applications of synthetic cannabinoids in the treatment of various diseases, such as chronic pain, epilepsy, and multiple sclerosis. Additionally, further research is needed to better understand the long-term effects of synthetic cannabinoids on the body and their potential risks and benefits.

Scientific Research Applications

1-(2-fluorobenzoyl)-N-isopropyl-4-piperidinecarboxamide has been used in scientific research to study the endocannabinoid system and its role in various physiological processes. This compound has been shown to interact with CB1 and CB2 receptors in the brain and peripheral tissues, leading to a range of effects on the body.